Multi-Target Enzyme Inhibition vs. Methotrexate
Pemetrexed distinguishes itself from the classical antifolate methotrexate through simultaneous inhibition of three folate-dependent enzymes. The pentaglutamate form of pemetrexed inhibits TS with Ki=1.3 nM, DHFR with Ki=7.2 nM, and GARFT with Ki=65 nM, whereas methotrexate primarily inhibits DHFR and does not meaningfully target TS or GARFT at pharmacological concentrations [1]. Crucially, pemetrexed monoglutamate is only a moderate TS inhibitor (Ki=340 nM, recombinant mouse), but upon polyglutamation by FPGS, the pentaglutamate becomes 100-fold more potent (Ki=3.4 nM), representing one of the most potent folate-based TS inhibitors known [2]. By contrast, methotrexate polyglutamates primarily enhance DHFR inhibition without gaining TS-targeting capability. In a head-to-head comparison using recombinant human DHFR, methotrexate demonstrated apparent Ki=26 nM versus pemetrexed >200 nM, confirming that DHFR inhibition is not the pharmacologically dominant mechanism for pemetrexed [3].
| Evidence Dimension | Enzyme inhibition constant (Ki) across multiple folate-dependent targets |
|---|---|
| Target Compound Data | Pemetrexed pentaglutamate: TS Ki=1.3 nM, DHFR Ki=7.2 nM, GARFT Ki=65 nM. Pemetrexed monoglutamate: TS Ki=340 nM. Pemetrexed pentaglutamate TS Ki=3.4 nM (recombinant mouse). |
| Comparator Or Baseline | Methotrexate: DHFR Ki=26 nM (recombinant human); no meaningful TS or GARFT inhibition at clinical concentrations. Pemetrexed monoglutamate as baseline for polyglutamation effect: TS Ki=340 nM. |
| Quantified Difference | Pemetrexed pentaglutamate is ~100-fold more potent at TS than monoglutamate (Ki 3.4 vs 340 nM). Pemetrexed inhibits TS (Ki=1.3 nM) with ~20-fold greater affinity than it inhibits DHFR (Ki=7.2 nM). Methotrexate DHFR Ki=26 nM vs pemetrexed DHFR Ki >200 nM (~8-fold difference, inverse direction). |
| Conditions | Cell-free enzyme inhibition assays; recombinant human and mouse enzymes; pentaglutamate forms tested for pemetrexed |
Why This Matters
Procurement of generic 'antifolates' cannot replicate pemetrexed's multi-target mechanism; methotrexate-resistant tumors with DHFR amplification may retain pemetrexed sensitivity due to TS and GARFT targeting.
- [1] Shih C, Chen VJ, Gossett LS, et al. LY231514, a pyrrolo[2,3-d]pyrimidine-based antifolate that inhibits multiple folate-requiring enzymes. Cancer Res. 1997;57(6):1116-1123. View Source
- [2] Mendelsohn LG, Shih C, Chen VJ, et al. Enzyme inhibition, polyglutamation, and the effect of LY231514 (MTA) on purine biosynthesis. Semin Oncol. 1999;26(2 Suppl 6):42-47. View Source
- [3] Izbicka E, Diaz A, Streeper R, et al. Distinct mechanistic activity profile of pralatrexate in comparison to other antifolates in in vitro and in vivo models of human cancers. Cancer Chemother Pharmacol. 2009;64(5):993-999. View Source
